diexo-3-tert-Butoxycarbonylamino-7-oxa-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
diexo-3-tert-Butoxycarbonylamino-7-oxa-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
148257-14-1
VCID:
VC21083370
InChI:
InChI=1S/C12H17NO5/c1-12(2,3)18-11(16)13-9-7-5-4-6(17-7)8(9)10(14)15/h4-9H,1-3H3,(H,13,16)(H,14,15)/t6-,7+,8-,9+/m1/s1
SMILES:
CC(C)(C)OC(=O)NC1C2C=CC(C1C(=O)O)O2
Molecular Formula:
C12H17NO5
Molecular Weight:
255.27 g/mol
diexo-3-tert-Butoxycarbonylamino-7-oxa-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
CAS No.: 148257-14-1
Cat. No.: VC21083370
Molecular Formula: C12H17NO5
Molecular Weight: 255.27 g/mol
* For research use only. Not for human or veterinary use.
![diexo-3-tert-Butoxycarbonylamino-7-oxa-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid - 148257-14-1](/images/no_structure.jpg)
Specification
| CAS No. | 148257-14-1 |
|---|---|
| Molecular Formula | C12H17NO5 |
| Molecular Weight | 255.27 g/mol |
| IUPAC Name | (1R,2S,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H17NO5/c1-12(2,3)18-11(16)13-9-7-5-4-6(17-7)8(9)10(14)15/h4-9H,1-3H3,(H,13,16)(H,14,15)/t6-,7+,8-,9+/m1/s1 |
| Standard InChI Key | BDISLHPIKVZWDN-XAVMHZPKSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@H]1[C@@H]2C=C[C@H]([C@H]1C(=O)O)O2 |
| SMILES | CC(C)(C)OC(=O)NC1C2C=CC(C1C(=O)O)O2 |
| Canonical SMILES | CC(C)(C)OC(=O)NC1C2C=CC(C1C(=O)O)O2 |
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